Cas no 2640959-24-4 (N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide)

• Product Name: N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide
• CAS No: 2640959-24-4
• MF: C₁₉H₂₉N₃O₂
• MW: 331.452464818954
• CID: 5318039
• PubChem ID: 155800715
• Update Time: 2025-06-08

N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040048983
• F6683-1668
• 2640959-24-4
• N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide
• N-Cyclohexyl-4-[[(3-methyl-4-pyridinyl)oxy]methyl]-1-piperidinecarboxamide

• Inchi： 1S/C19H29N3O2/c1-15-13-20-10-7-18(15)24-14-16-8-11-22(12-9-16)19(23)21-17-5-3-2-4-6-17/h7,10,13,16-17H,2-6,8-9,11-12,14H2,1H3,(H,21,23)
• InChI Key： JMQVPLVWVWMKAV-UHFFFAOYSA-N
• SMILES： N1(C(NC2CCCCC2)=O)CCC(COC2C=CN=CC=2C)CC1

Computed Properties

• Exact Mass: 331.22597718g/mol
• Monoisotopic Mass: 331.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• Density: 1.13±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.2±30.0 °C(Predicted)
• pka: 14.05±0.20(Predicted)

Additional information on N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide

Introduction to N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide (CAS No. 2640959-24-4)

N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This heterocyclic amide derivative is characterized by a piperidine core appended with a cyclohexyl group and an N-methylpyridine moiety, which together contribute to its distinctive chemical behavior and potential biological activity.

The compound's molecular structure, as denoted by its Chemical Abstracts Service (CAS) number 2640959-24-4, underscores its complexity and the intricate interplay of its functional groups. The presence of both hydrophobic and hydrophilic regions within the molecule suggests that it may exhibit interesting solubility characteristics, making it a promising candidate for various applications in drug delivery systems.

In recent years, there has been a growing interest in developing novel therapeutic agents that leverage the structural diversity of piperidine derivatives. The N-cyclohexyl substituent in this compound is particularly noteworthy, as it can influence both the electronic properties and the spatial conformation of the molecule. This, in turn, can affect its interactions with biological targets, such as enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in neurological research. Piperidine derivatives are well-known for their ability to modulate neurotransmitter systems, and the specific arrangement of functional groups in N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide may make it an effective tool for investigating pathways related to cognitive function and neuroprotection. Recent studies have begun to explore the effects of similar compounds on acetylcholinesterase inhibition, a key enzyme involved in Alzheimer's disease pathology.

The 3-methylpyridine moiety further enhances the compound's potential bioactivity. Pyridine derivatives are frequently encountered in medicinal chemistry due to their ability to form hydrogen bonds and coordinate with metal ions, which are critical for enzyme catalysis and signal transduction. The specific orientation of this group in N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide may enable it to interact with a wide range of biological targets, opening up possibilities for applications beyond neurology.

From a synthetic chemistry perspective, this compound represents an excellent example of how functional group manipulation can lead to the discovery of novel scaffolds with tailored properties. The synthesis involves multi-step reactions that showcase advanced techniques in organic chemistry, including nucleophilic substitution, esterification, and cycloaddition reactions. These methodologies not only highlight the compound's structural complexity but also demonstrate the synthetic ingenuity required to produce such molecules.

The pharmaceutical industry is increasingly leveraging computational modeling and high-throughput screening to identify promising candidates for drug development. N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide has been subjected to various computational studies to predict its binding affinity and pharmacokinetic properties. Preliminary results suggest that it may exhibit favorable characteristics for oral administration, including good solubility and bioavailability.

One particularly exciting area of research involves using this compound as a prodrug or a pharmaceutical intermediate. By designing molecules that undergo metabolic conversion into active forms, researchers can enhance drug delivery efficiency and reduce side effects. The structural features of N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide make it an ideal candidate for such applications, as its modular design allows for easy modification at multiple points.

The compound's potential extends beyond therapeutic applications; it also shows promise in material science and chemical biology. For instance, its ability to form stable complexes with metal ions could make it useful in developing new catalysts or sensors. Additionally, its unique interaction with biological molecules makes it a valuable tool for studying protein-ligand binding mechanisms.

In conclusion, N-cyclohexyl-4-{[(3-methylpyridin-4-yl)oxy]methyl}piperidine-1-carboxamide (CAS No. 2640959-24-4) is a multifaceted compound with significant potential across multiple scientific disciplines. Its complex structure, derived from careful functional group design, positions it as a key player in pharmaceutical research, offering new avenues for drug discovery and development. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play an increasingly important role in advancing scientific knowledge and innovation.